Cas no 65611-53-2 (1H-Imidazole-4,5-dicarboxylic acid, 2-methyl-, diethyl ester)

• Product name: 1H-Imidazole-4,5-dicarboxylic acid, 2-methyl-, diethyl ester
• CAS No: 65611-53-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.22916
• MDL: MFCD01540635
• CID: 398229
• PubChem ID: 653376

1H-Imidazole-4,5-dicarboxylic acid, 2-methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarboxylic acid, 2-methyl-, diethyl ester
• diethyl 2-methyl-1H-imidazole-4,5-dicarboxylate
• CHEMBL1622705
• NCGC00073328-02
• DTXSID00349567
• AB00475194-09
• EU-0019119
• YJQMMRDTIAPJRX-UHFFFAOYSA-N
• AKOS000732405
• 65611-53-2
• ST4058398
• SCHEMBL7885220
• diethyl 2-methylimidazole-4,5-dicarboxylate
• SR-01000530886
• SR-01000530886-1
• 2-Methyl-1H-imidazole-4,5-dicarboxylic acid diethyl ester
• 4,5-DIETHYL 2-METHYL-1H-IMIDAZOLE-4,5-DICARBOXYLATE
• MFCD01540635

• MDL： MFCD01540635
• Inchi： InChI=1S/C10H14N2O4/c1-4-15-9(13)7-8(10(14)16-5-2)12-6(3)11-7/h4-5H2,1-3H3,(H,11,12)
• InChI Key： YJQMMRDTIAPJRX-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N=C(N1)C)C(=O)OCC

Computed Properties

• Exact Mass: 226.09542
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 81.28